1-phenyl-N-(1-(6-(trifluoromethyl)pyrimidin-4-yl)piperidin-4-yl)cyclopropanecarboxamide

• IUPAC Name: 1-phenyl-N-[1-[6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl]cyclopropane-1-carboxamide
• InChI: InChI=1S/C20H21F3N4O/c21-20(22,23)16-12-17(25-13-24-16)27-10-6-15(7-11-27)26-18(28)19(8-9-19)14-4-2-1-3-5-14/h1-5,12-13,15H,6-11H2,(H,26,28)
• InChI Key: PPQJOKWKEIOTTJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1NC(=O)C2(CC2)C3=CC=CC=C3)C4=NC=NC(=C4)C(F)(F)F
• Molecular Formula: C20H21F3N4O
• Molecular Weight: 390.4 g/mol
• CAS No.: 2034258-69-8

Description

1-phenyl-N-(1-(6-(trifluoromethyl)pyrimidin-4-yl)piperidin-4-yl)cyclopropanecarboxamide is a useful research compound. Its molecular formula is C20H21F3N4O and its molecular weight is 390.41. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Anti-angiogenic Activity

Novel derivatives of piperidine-carboxamide have been synthesized and evaluated for their anti-angiogenic and DNA cleavage activities. These compounds efficiently blocked blood vessel formation in vivo using the chick chorioallantoic membrane (CAM) model and showed significant anti-angiogenic and DNA cleavage activities, suggesting potential as anticancer agents by exerting both anti-angiogenic and cytotoxic effects (Vinaya Kambappa et al., 2017).

Microwave Assisted Synthesis and Antibacterial Activity

Piperidine containing pyrimidine imines and thiazolidinones were synthesized under microwave irradiation. These new compounds exhibited significant antibacterial activity, highlighting the potential for the development of new antimicrobial agents (Ram C.Merugu et al., 2010).

Synthesis of Tetrahydrobenzothiophene Derivatives

Research on the synthesis of tetrahydrobenzothiophene derivatives under microwave irradiation explored the formation of carboxamide derivatives and their potential biological applications. This study provides insights into the chemical versatility of pyrimidine derivatives and their utility in various research contexts (A. A. Abdalha et al., 2011).

Anticancer and Anti-5-lipoxygenase Agents

Novel pyrazolopyrimidines derivatives were synthesized and evaluated for their anticancer and anti-5-lipoxygenase activities. These compounds showed potential as therapeutic agents against cancer and inflammatory diseases, underscoring the importance of pyrimidine derivatives in medicinal chemistry (A. Rahmouni et al., 2016).

Inhibitors of NF-kappaB and AP-1 Gene Expression

Structure-activity relationship studies of N-[3, 5-bis(trifluoromethyl)phenyl][2-chloro-4-(trifluoromethyl)pyrimidin-5 -yl]carboxamide, an inhibitor of NF-kappaB and AP-1 transcription factors, provided insights into improving oral bioavailability and potential therapeutic applications in modulating gene expression (M. Palanki et al., 2000).

Mechanism of Action

Target of Action

Similar compounds with a pyrimidine moiety have been known to exhibit a broad range of pharmacological activities . They are often employed in the design of privileged structures in medicinal chemistry .

Mode of Action

It’s worth noting that the interaction of a compound with its targets often involves forming hydrogen bonds, hydrophobic c–h…π and π…π interactions .

Biochemical Pathways

Compounds with a pyrimidine moiety are known to affect various biological processes, which could include a wide range of pathways .

Result of Action

Similar compounds have been known to exhibit antiproliferative activities against various human tumor cell lines .